Cas no 894027-64-6 (3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea)

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea structure
894027-64-6 structure
Product Name:3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea
CAS No:894027-64-6
MF:C19H21FN4O4S
MW:420.457846403122
CID:5515372
PubChem ID:18564349
Update Time:2023-11-21

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

    • 4-(2-(3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)ureido)ethyl)benzenesulfonamide
    • F2024-1603
    • 1-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-[2-(4-sulfamoylphenyl)ethyl]urea
    • 3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-1-[2-(4-sulfamoylphenyl)ethyl]urea
    • SR-01000019609
    • AKOS024623293
    • 894027-64-6
    • SR-01000019609-1
    • 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea
    • Inchi: 1S/C19H21FN4O4S/c20-14-2-1-3-16(10-14)24-12-15(11-18(24)25)23-19(26)22-9-8-13-4-6-17(7-5-13)29(21,27)28/h1-7,10,15H,8-9,11-12H2,(H2,21,27,28)(H2,22,23,26)
    • InChI Key: UECNNLDFHDCNCK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CCNC(NC1CC(N(C2C=CC=C(C=2)F)C1)=O)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 420.12675450g/mol
  • Monoisotopic Mass: 420.12675450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 130Ų

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-sulfamoylphenyl)ethylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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